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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

An In-depth Technical Guide to Ethyl Phenylacetate

Ethyl phenylacetate is a significant organic compound with wide-ranging applications in the

fragrance, flavor, and pharmaceutical industries. This guide provides a comprehensive

overview of its chemical and physical properties, spectroscopic data, synthesis protocols, and

safety information, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification and Nomenclature
Proper identification of a chemical substance is crucial for scientific research and application.

The following table summarizes the key identifiers for ethyl phenylacetate.
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Identifier Value

IUPAC Name ethyl 2-phenylacetate[1][2]

Synonyms
Ethyl phenacetate, Ethyl α-toluate, α-Toluic acid

ethyl ester, Phenylacetic acid ethyl ester[3]

CAS Number 101-97-3[3][4]

Molecular Formula C₁₀H₁₂O₂[3]

Molecular Weight 164.20 g/mol [1][3][5]

InChIKey DULCUDSUACXJJC-UHFFFAOYSA-N[1][2][6]

Canonical SMILES CCOC(=O)CC1=CC=CC=C1[1]

Physical and Chemical Properties
The physical and chemical properties of ethyl phenylacetate determine its behavior and

suitability for various applications. It is a clear, colorless to pale yellowish liquid.[7][8] It is

characterized by a pleasant, strong, and sweet odor reminiscent of honey.[1][7][9]

Property Value

Melting Point -29 °C[9]

Boiling Point 229 °C[5][7][9]

Density 1.03 g/mL at 25 °C[5][7][9]

Refractive Index (n20/D) 1.497[5][7][9]

Solubility

Insoluble in water; miscible with ethanol, ether,

benzene, and chloroform.[3] Water solubility is

1,478 mg/L at 25 °C.[1]

Vapor Pressure 0.06 mmHg[1]

Vapor Density 5.67 (Air = 1)[1]

Spectroscopic Data
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Spectroscopic analysis is essential for the structural elucidation and purity assessment of

chemical compounds.

Spectroscopic Data Details

¹H NMR Spectrum available.[6][10]

¹³C NMR (CDCl₃, 25.16 MHz)
Shifts [ppm]: 171.52, 134.25, 129.25, 128.54,

127.03, 60.76, 41.40, 14.15[1]

Infrared (IR) Spectroscopy Spectrum available.[11]

Mass Spectrometry (EI)
Major m/z peaks: 91.0 (base peak), 164.0

(molecular ion), 92.0, 65.0, 29.0[1]

Experimental Protocols
Synthesis of Ethyl Phenylacetate from Benzyl Cyanide
A common and convenient laboratory-scale synthesis of ethyl phenylacetate involves the

reaction of benzyl cyanide with ethanol and sulfuric acid.[8][12]

Materials:

Benzyl cyanide

95% Ethanol

Concentrated sulfuric acid

10% Sodium carbonate solution

Water

Sodium chloride (optional)

Procedure:

In a 3-liter round-bottomed flask equipped with a reflux condenser, mix 750 g of 95%

ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.[12]
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Heat the mixture to boiling for six to seven hours.[12]

After cooling, pour the reaction mixture into 2 liters of water.[12]

Separate the upper layer, which is the crude ethyl phenylacetate.[12]

Wash the separated layer with a 10% sodium carbonate solution to neutralize any remaining

acid and remove any phenylacetic acid byproduct.[3][12] The addition of sodium chloride

may be necessary to facilitate the separation of the ester.[12]

Purify the crude product by distillation under reduced pressure. The pure product distills at

120–125 °C at 17–18 mm Hg.[12]

This method typically yields 83-87% of the theoretical amount.[12]

Reactants

Reaction Workup Purification

Benzyl Cyanide

Ethanol

Mix and Heat
(Reflux, 6-7 hours)

Sulfuric Acid

Pour into Water Separate Layers Wash with Na2CO3 solution Distillation under
reduced pressure Ethyl Phenylacetate

Click to download full resolution via product page

Caption: Synthesis workflow for ethyl phenylacetate from benzyl cyanide.

Synthesis via Fischer Esterification
Ethyl phenylacetate can also be prepared by the Fischer esterification of phenylacetic acid

with ethanol using an acid catalyst such as hydrochloric acid or sulfuric acid.[3][12][13]
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General Procedure:

A solution of phenylacetic acid in an excess of ethanol is prepared.

A catalytic amount of a strong acid (e.g., concentrated sulfuric acid) is added.

The mixture is heated under reflux for several hours to drive the equilibrium towards the

ester product.

The workup is similar to the one described above, involving neutralization, washing, and

distillation.

Safety and Handling
Proper handling and storage of ethyl phenylacetate are essential to ensure laboratory safety.

Safety Parameter Details

Flash Point 91 °C (closed cup)[4]

Storage

Store below +30°C in a dry, cool, and well-

ventilated place.[7][9][14] Keep the container

tightly closed.[14]

Incompatible Materials Strong oxidizing agents and strong bases.[4][14]

Hazardous Decomposition Products

Under fire conditions, hazardous decomposition

products such as carbon monoxide and carbon

dioxide can form.[4][14]

Personal Protective Equipment

Wear appropriate protective gloves, clothing,

and eye protection.[14][15] Ensure adequate

ventilation, especially in confined areas.[14][16]

Toxicity

Moderately toxic by ingestion.[9] The oral LD50

in rats is 3,300 mg/kg.[17] It is considered non-

mutagenic.[7][9]

Applications
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Ethyl phenylacetate is a versatile compound with several applications:

Fragrance and Perfumery: It is used in perfumes for its sweet, honey-like, and floral notes.[3]

[7][9]

Flavoring Agent: It is used as a flavoring agent in foods and beverages.[7][18]

Pharmaceuticals: It can be used as an intermediate in the synthesis of pharmaceuticals,

such as barbiturates.[8] It is also used as an excipient in drug formulations to improve the

solubility of active ingredients.[18]

Solvent: Due to its properties, it can be used as a solvent in various applications.[7][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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